Cas no 161176-99-4 (2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-
• CAS No: 161176-99-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1340912
• PubChem ID: 2768332

2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-
• 3,4-Dihydro-2-(2-hydroxyethyl)-3-oxo-2H-1,4-benzoxazine
• 2-(2-hydroxyethyl)-4H-1,4-benzoxazin-3-one
• 2-(2-Hydroxyethyl)-1,4-benzoxazin-3-one
• AKOS004900434
• 11T-0333
• 161176-99-4
• SELSMKTXYUHOMK-UHFFFAOYSA-N
• 2-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• SCHEMBL5670577
• 2-(2-HYDROXYETHYL)-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• MFCD03617589
• 2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one

• Inchi： InChI=1S/C10H11NO3/c12-6-5-9-10(13)11-7-3-1-2-4-8(7)14-9/h1-4,9,12H,5-6H2,(H,11,13)
• InChI Key： SELSMKTXYUHOMK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=O)C(O2)CCO

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones